Cas no 90641-65-9 (1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester)

1H-Pyrazole-4-carboxylic acid, 5-amino-1-ethyl-, ethyl ester is a versatile organic compound. This ester derivative of 1H-pyrazole-4-carboxylic acid offers enhanced stability and solubility, making it suitable for various synthetic applications. Its amino group provides reactivity for further functionalization, while the ethyl ester group facilitates easy handling and purification. This compound is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester structure

90641-65-9 structure

Product Name:1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester

CAS No:90641-65-9

MF:C₈H₁₃N₃O₂

MW:183.207721471786

MDL:MFCD07357410

CID:798548

PubChem ID:15192649

Update Time:2025-07-16

1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester
- 5-AMINO-1-ETHYL-PYRAZOLE-4-CARBOXYLIC ACID
- 5-amino-1-ethylpyrazole-4-carboxylic acid
- ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate
- AC-14641
- 5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid ethyl ester 95+%
- 90641-65-9
- HZTFPBUNTFBMES-UHFFFAOYSA-N
- 5-AMINO-1-ETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- AKOS010517260
- FT-0692668
- EN300-1617891
- F70391
- SCHEMBL173434
- CS-0298198
- ethyl 5-amino-1-ethylpyrazole-4-carboxylate
- MDL： MFCD07357410
- Inchi： 1S/C8H13N3O2/c1-3-11-7(9)6(5-10-11)8(12)13-4-2/h5H,3-4,9H2,1-2H3
- InChI Key： HZTFPBUNTFBMES-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN(CC)C=1N)=O

Computed Properties

Exact Mass: 183.100776666g/mol
Monoisotopic Mass: 183.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.24
Boiling Point: 311.7°Cat760mmHg
Flash Point: 142.3°C
Refractive Index: 1.561

1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester Pricemore >>

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